Cas no 60506-94-7 (Ethanol, 2-[(phenylmethyl)sulfinyl]-)

• Product Name: Ethanol, 2-[(phenylmethyl)sulfinyl]-
• CAS No: 60506-94-7
• MF: C₉H₁₂O₂S
• MW: 184.255381584167
• CID: 497333
• PubChem ID: 13013314
• Update Time: 2025-04-19

Ethanol, 2-[(phenylmethyl)sulfinyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-[(phenylmethyl)sulfinyl]-
• 2-benzylsulfinylethanol

• Inchi： 1S/C9H12O2S/c10-6-7-12(11)8-9-4-2-1-3-5-9/h1-5,10H,6-8H2
• InChI Key： BFKQSRCZYKNQER-UHFFFAOYSA-N
• SMILES： S(CCO)(CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 184.05586
• Monoisotopic Mass: 184.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alkyl sulfoxides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl sulfoxides Benzyl alkyl sulfoxides